Cas no 156573-08-9 (2-Bromo-5-propylpyrazine)

2-Bromo-5-propylpyrazine is a brominated pyrazine derivative with a propyl substituent at the 5-position, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its bromine moiety enhances reactivity, facilitating cross-coupling reactions such as Suzuki or Stille couplings, while the propyl group contributes to lipophilicity, influencing solubility and binding properties. This compound is particularly valuable in the development of heterocyclic frameworks and flavor/fragrance applications due to its pyrazine core. High purity and stability under standard conditions make it suitable for precise synthetic applications. Its structural features enable tailored modifications, supporting its use in agrochemicals, medicinal chemistry, and specialty chemical synthesis.

2-Bromo-5-propylpyrazine structure

Product Name:2-Bromo-5-propylpyrazine

CAS No:156573-08-9

MF:C₇H₉BrN₂

MW:201.063760519028

CID:2105089

Update Time:2025-06-07

2-Bromo-5-propylpyrazine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-5-propylPyrazine
- Pyrazine, 2-bromo-5-propyl-
- 2-Bromo-5-propylpyrazine
- Inchi： 1S/C7H9BrN2/c1-2-3-6-4-10-7(8)5-9-6/h4-5H,2-3H2,1H3
- InChI Key： LYOCQKXPKQQLIK-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=N1)CCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 97.6
Topological Polar Surface Area: 25.8

2-Bromo-5-propylpyrazine Pricemore >>

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